![molecular formula C23H18FN5O3S B2562788 N-(4-amino-2-((2-(naphthalen-1-ylamino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-fluorobenzamide CAS No. 888416-65-7](/img/no-structure.png)
N-(4-amino-2-((2-(naphthalen-1-ylamino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-fluorobenzamide
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Description
N-(4-amino-2-((2-(naphthalen-1-ylamino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-fluorobenzamide is a useful research compound. Its molecular formula is C23H18FN5O3S and its molecular weight is 463.49. The purity is usually 95%.
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Scientific Research Applications
Antibacterial Activity
Research by Ravichandiran et al. (2015) explored the synthesis and molecular docking of 2-(4-(4-aminophenylsulfonyl)phenylamino)-3-(thiophen-2-ylthio)naphthalene-1,4-dione derivatives, closely related compounds, to evaluate their antibacterial properties. The study found that certain derivatives exhibited significant antibacterial activity, with one compound showing a minimum inhibitory concentration value of 1.3 μg/mL against Proteus vulgaris, indicating potential application in developing new antibacterial agents Ravichandiran, Premnath, & Vasanthkumar, 2015.
Fluorescent Probes for Protein Studies
Loving and Imperiali (2008) developed an unnatural amino acid based on solvatochromic fluorophore for studying protein-protein interactions. The fluorophore's fluorescence quantum yield is highly sensitive to changes in the local solvent environment, indicating its use as a powerful tool for investigating dynamic protein interactions Loving & Imperiali, 2008.
Environmental Sensing and Water Analysis
Wang et al. (2012) designed a reaction-based fluorescent probe for the selective discrimination of thiophenols over aliphatic thiols. The developed probe exhibited high selectivity and sensitivity, with successful application in determining thiophenols in water samples, demonstrating its potential in environmental and biological sciences Wang, Han, Jia, Zhou, & Deng, 2012.
Neurological Research
Fa et al. (2015) synthesized a novel fluorescent probe for β-amyloids, showing high binding affinities toward Aβ(1–40) aggregates in vitro. This indicates its utility as a fluorescent probe for molecular diagnosis of Alzheimer's disease Fa, Zhou, Zhang, Yin, Zhang, Huo, Hou, Luo, Mao, & Zhang, 2015.
Properties
{ "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the reaction of 4-fluorobenzoic acid with thionyl chloride to form 4-fluorobenzoyl chloride. This intermediate is then reacted with 2-amino-4,6-dihydroxypyrimidine in the presence of triethylamine to form N-(4-fluorobenzoyl)-2-amino-4,6-dihydroxypyrimidine. The resulting compound is then reacted with 2-naphthylamine in the presence of sodium hydride to form N-(2-naphthyl)-N'-(4-fluorobenzoyl)-2-amino-4,6-dihydroxypyrimidine. The final step involves the reaction of the intermediate with 2-mercaptoacetic acid in the presence of triethylamine to form the desired compound, N-(4-amino-2-((2-(naphthalen-1-ylamino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-fluorobenzamide.", "Starting Materials": [ "4-fluorobenzoic acid", "thionyl chloride", "2-amino-4,6-dihydroxypyrimidine", "triethylamine", "2-naphthylamine", "sodium hydride", "2-mercaptoacetic acid" ], "Reaction": [ "4-fluorobenzoic acid + thionyl chloride → 4-fluorobenzoyl chloride", "4-fluorobenzoyl chloride + 2-amino-4,6-dihydroxypyrimidine + triethylamine → N-(4-fluorobenzoyl)-2-amino-4,6-dihydroxypyrimidine", "N-(4-fluorobenzoyl)-2-amino-4,6-dihydroxypyrimidine + 2-naphthylamine + sodium hydride → N-(2-naphthyl)-N'-(4-fluorobenzoyl)-2-amino-4,6-dihydroxypyrimidine", "N-(2-naphthyl)-N'-(4-fluorobenzoyl)-2-amino-4,6-dihydroxypyrimidine + 2-mercaptoacetic acid + triethylamine → N-(4-amino-2-((2-(naphthalen-1-ylamino)-2-oxoethyl)thio)-6-oxo-1,6-dihydropyrimidin-5-yl)-4-fluorobenzamide" ] } | |
CAS No. |
888416-65-7 |
Molecular Formula |
C23H18FN5O3S |
Molecular Weight |
463.49 |
IUPAC Name |
N-[4-amino-2-[2-(naphthalen-1-ylamino)-2-oxoethyl]sulfanyl-6-oxo-1H-pyrimidin-5-yl]-4-fluorobenzamide |
InChI |
InChI=1S/C23H18FN5O3S/c24-15-10-8-14(9-11-15)21(31)27-19-20(25)28-23(29-22(19)32)33-12-18(30)26-17-7-3-5-13-4-1-2-6-16(13)17/h1-11H,12H2,(H,26,30)(H,27,31)(H3,25,28,29,32) |
InChI Key |
VEYYQGASOBOCQM-UHFFFAOYSA-N |
SMILES |
C1=CC=C2C(=C1)C=CC=C2NC(=O)CSC3=NC(=C(C(=O)N3)NC(=O)C4=CC=C(C=C4)F)N |
solubility |
not available |
Origin of Product |
United States |
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